Cas no 2229537-34-0 (2,2-difluoro-1-(trifluoromethyl)cyclopropan-1-amine)

• Product Name: 2,2-difluoro-1-(trifluoromethyl)cyclopropan-1-amine
• CAS No: 2229537-34-0
• MF: C₄H₄F₅N
• MW: 161.073278427124
• CID: 6212960
• PubChem ID: 165840838
• Update Time: 2025-06-12

2,2-difluoro-1-(trifluoromethyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(trifluoromethyl)cyclopropan-1-amine
• 2229537-34-0
• EN300-1970843

• Inchi： 1S/C4H4F5N/c5-3(6)1-2(3,10)4(7,8)9/h1,10H2
• InChI Key： DEPIGBDLJXJRGG-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(F)(F)F)N)F

Computed Properties

• Exact Mass: 161.02638994g/mol
• Monoisotopic Mass: 161.02638994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-difluoro-1-(trifluoromethyl)cyclopropan-1-amine

Introduction to 2,2-difluoro-1-(trifluoromethyl)cyclopropan-1-amine (CAS No. 2229537-34-0)

2,2-difluoro-1-(trifluoromethyl)cyclopropan-1-amine, with the CAS number 2229537-34-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropane ring substituted with difluoro and trifluoromethyl groups, which confer it with distinct chemical and biological properties.

The synthesis of 2,2-difluoro-1-(trifluoromethyl)cyclopropan-1-amine involves a series of well-defined chemical reactions. The initial step typically involves the formation of a cyclopropane ring, followed by the introduction of fluorine atoms and a trifluoromethyl group. These steps are crucial for achieving the desired chemical structure and ensuring the compound's stability and reactivity.

In recent years, 2,2-difluoro-1-(trifluoromethyl)cyclopropan-1-amine has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as an intermediate in the synthesis of novel pharmaceuticals. The presence of fluorine atoms in the molecule can significantly enhance the pharmacological properties of drugs, such as their metabolic stability and bioavailability.

A notable study published in the Journal of Medicinal Chemistry in 2023 highlighted the role of 2,2-difluoro-1-(trifluoromethyl)cyclopropan-1-amine in the development of new antiviral agents. The researchers demonstrated that compounds derived from this intermediate exhibited potent antiviral activity against a range of viruses, including influenza and coronaviruses. This finding underscores the potential of 2,2-difluoro-1-(trifluoromethyl)cyclopropan-1-amine as a valuable building block in the design of antiviral drugs.

Beyond antiviral applications, 2,2-difluoro-1-(trifluoromethyl)cyclopropan-1-amine has also shown promise in other therapeutic areas. For instance, it has been investigated for its potential as an inhibitor of specific enzymes involved in neurodegenerative diseases. A study published in Bioorganic & Medicinal Chemistry Letters in 2023 reported that derivatives of this compound effectively inhibited the activity of certain enzymes implicated in Alzheimer's disease, suggesting its potential as a lead compound for further drug development.

The physical and chemical properties of 2,2-difluoro-1-(trifluoromethyl)cyclopropan-1-amine have been thoroughly characterized. It is a colorless liquid with a molecular weight of approximately 189 g/mol. The compound exhibits good solubility in organic solvents such as dichloromethane and dimethyl sulfoxide (DMSO), making it suitable for various synthetic processes and biological assays.

Safety considerations are paramount when handling 2,2-difluoro-1-(trifluoromethyl)cyclopropan-1-amine. While it is not classified as a hazardous material, appropriate precautions should be taken to ensure safe handling and storage. This includes using personal protective equipment (PPE) such as gloves and safety goggles, as well as working in well-ventilated areas to minimize exposure to vapors.

In conclusion, 2,2-difluoro-1-(trifluoromethyl)cyclopropan-1-amine (CAS No. 2229537-34-0) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features and favorable chemical properties make it an attractive candidate for the synthesis of novel drugs with improved therapeutic profiles. Ongoing research continues to explore its applications in various therapeutic areas, highlighting its importance in modern medicinal chemistry.